Cas no 865660-41-9 (5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine)

• Product Name: 5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine
• CAS No: 865660-41-9
• MF: C₂₁H₁₉N₃S
• MW: 345.460663080215
• CID: 5699216
• PubChem ID: 1475153
• Update Time: 2023-10-14

5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine Chemical and Physical Properties

Names and Identifiers

• 5,7-dimethyl-6-[(E)-3-phenyl-2-propenyl]-3-(3-thienyl)pyrazolo[1,5-a]pyrimidine
• 3X-0889
• 5,7-dimethyl-6-[(E)-3-phenylprop-2-enyl]-3-thiophen-3-ylpyrazolo[1,5-a]pyrimidine
• 865660-41-9
• 5,7-dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine
• AKOS005090701
• Pyrazolo[1,5-a]pyrimidine, 5,7-dimethyl-6-(3-phenyl-2-propen-1-yl)-3-(3-thienyl)-
• 5,7-Dimethyl-6-[(2E)-3-phenylprop-2-en-1-yl]-3-(thiophen-3-yl)pyrazolo[1,5-a]pyrimidine

• Inchi： 1S/C21H19N3S/c1-15-19(10-6-9-17-7-4-3-5-8-17)16(2)24-21(23-15)20(13-22-24)18-11-12-25-14-18/h3-9,11-14H,10H2,1-2H3
• InChI Key： XDFOTSDYMPRRPM-UHFFFAOYSA-N
• SMILES： C12=C(C3C=CSC=3)C=NN1C(C)=C(CC=CC1=CC=CC=C1)C(C)=N2

Computed Properties

• Exact Mass: 345.12996879g/mol
• Monoisotopic Mass: 345.12996879g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 462
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Density: 1.19±0.1 g/cm3(Predicted)
• pka: 1.29±0.40(Predicted)